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Efficacy Data from Mouse Models

The table below summarizes the core quantitative findings from the lethal challenge study in mice, as

reported in the journal Journal of Medicinal Chemistry [1] [2].

Evaluation

Experimental Findings Significance & Context

Parameter

Survival Rate (Lethal 100% protection with a single Demonstrates potent, single-dose

Challenge) dose against wild-type and efficacy and ability to overcome a
oseltamivir-resistant (H275Y) common oseltamivir resistance
HIN1 viruses [1] mechanism [1].

Antiviral Potency "Markedly improved antiviral The conjugate is substantially more
efficacy” compared to zanamivir effective at reducing viral load in vivo.
alone [1]

Pharmacokinetics "Markedly improved plasma half- The cholesterol conjugation strategy
life" compared to zanamivir [1] successfully creates a long-acting

inhibitor, addressing a key limitation of
native zanamivir [1].
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Experimental Protocol Overview

The following diagram illustrates the key in vivo experimental workflow used to evaluate the Zanamivir-

Cholesterol Conjugate:
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Key methodological details for the experiment include [1]:

¢ Animal Model: Mice were used and subjected to a lethal challenge with influenza virus.

¢ Virus Strains: The study utilized both wild-type HIN1 and a mutant HIN1 strain bearing the
oseltamivir-resistant H275Y substitution.

¢ Dosing Regimen: The conjugate was administered as a single dose, in contrast to the multiple
doses required for standard neuraminidase inhibitors.

¢ Mechanistic Insight: Studies indicated that the conjugate targets the host cell membrane, enters
cells, and exerts its effect by inhibiting neuraminidase function and the assembly of new virus
particles [1].
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Mechanism and Advantages of the Conjugate

The enhanced efficacy of the Zanamivir-Cholesterol Conjugate stems from its novel design and

mechanism of action;

¢ Dual Mechanism: Unlike native zanamivir, which primarily inhibits neuraminidase outside the cell, the
conjugate enters host cells and disrupts both NA function and the assembly of progeny virions [1].

e Overcoming Resistance: Its efficacy against the H275Y mutant strain, which is resistant to
oseltamivir, highlights its potential as a therapeutic for drug-resistant influenza [1] [3].

¢ Platform Technology: The research suggests that cholesterol conjugation could be a general
strategy for improving the pharmacokinetics and efficacy of other small-molecule drugs [1].

For Further Research

The current search results confirm the potent efficacy of this conjugate in a preclinical model. To deepen

your investigation, you could:

¢ Source the Original Paper: The primary source for this data is the 2021 paper in the Journal of
Medicinal Chemistry (PMID: 34797984) [1].

e Explore Related Strategies: Research on modulating cholesterol-rich lipid rafts is another active
area for disrupting influenza virus infection [4].

¢ Check Clinical Status: As of the date of this information, the conjugate appears to be in the research
stage and is sold explicitly "for research use only" [5] [6]. No information on clinical trials in humans
was found in the provided search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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